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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434 Get Quote

Essential Safety and Handling Guide for 1-
Undecanol-d23
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Undecanol-d23, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure a safe laboratory environment and

compliance with standard safety protocols.

Chemical and Physical Properties
While specific data for 1-Undecanol-d23 is limited, the properties of its non-deuterated

counterpart, 1-Undecanol, serve as a reliable reference for safety and handling procedures.
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Property Value

Molecular Weight 195.45 g/mol (for 1-Undecanol-d23)[1]

Appearance Colorless liquid[2][3]

Odor Mild, with floral and citrus notes[2][3]

Melting Point 11-19 °C[2][3]

Boiling Point 243 °C[2][3]

Flash Point Approximately 108-121 °C (226-250 °F)[4]

Solubility in Water Slightly soluble to insoluble[2][3][4]

Density Approximately 0.83 g/mL at 25 °C[2][3]

Personal Protective Equipment (PPE)
To mitigate risks of exposure, the following personal protective equipment is mandatory when

handling 1-Undecanol-d23.[5]
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Protection Type Specification Rationale

Eye Protection Chemical splash goggles.[6][7]
Protects against splashes that

can cause eye irritation.[2][3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile or butyl rubber).[8]

Prevents skin contact, which

can cause irritation.[2][3]

Skin and Body Protection

Laboratory coat and closed-toe

footwear.[5] In cases of

potential significant exposure,

fire/flame resistant and

impervious clothing is

recommended.[5]

Protects against accidental

spills and splashes.

Respiratory Protection

Generally not required with

adequate ventilation. If vapors

or mists are generated, use a

NIOSH-approved respirator

with an organic vapor

cartridge.[5]

Prevents inhalation of irritant

vapors.[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for safely managing 1-Undecanol-d23 in a laboratory

setting.

Preparation:

Familiarize yourself with the Safety Data Sheet (SDS) for 1-Undecanol before

commencing work.[5]

Ensure all necessary PPE is in good condition and readily accessible.[5]

Confirm the location and functionality of the nearest eyewash station and safety shower.[5]

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.mcrsafety.com/blog/solvents/
https://www.atamanchemicals.com/undecanol_u28847/
https://www.ataman-chemicals.com/en/products/1-undecanol-6060.html
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.atamanchemicals.com/undecanol_u28847/
https://www.ataman-chemicals.com/en/products/1-undecanol-6060.html
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/product/b1474434?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_1_Undecanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[5][9]

Avoid direct contact with eyes, skin, and clothing.[5]

Prevent the generation of mists or vapors.[5]

After handling, wash hands thoroughly with soap and water.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Keep away from incompatible materials such as strong acids and oxidizing agents.[5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and adhere to regulations. 1-

Undecanol is toxic to aquatic life with long-lasting effects.[9][11]

Waste Collection:

Collect waste 1-Undecanol-d23 and any contaminated materials (e.g., gloves, absorbent

paper) in a dedicated, labeled, and closed container.[5][9]

Do not mix with other waste streams unless explicitly permitted.[9]

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name, "1-Undecanol-d23."[9]

Disposal Method:

Dispose of the waste through an approved hazardous waste disposal facility, in

accordance with local, regional, and national regulations.[5][9]

Do not allow the chemical to enter drains or the environment.[5][9]
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Spill Management:

In the event of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[5][9]

Ensure adequate ventilation and wear appropriate PPE during cleanup.[5]

Workflow for Safe Handling of 1-Undecanol-d23
Caption: Workflow for the safe handling and disposal of 1-Undecanol-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1474434#personal-protective-equipment-for-
handling-1-undecanol-d23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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